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molecular formula C12H11NO B180415 (5-Phenylpyridin-3-yl)methanol CAS No. 187392-96-7

(5-Phenylpyridin-3-yl)methanol

Cat. No. B180415
CAS RN: 187392-96-7
M. Wt: 185.22 g/mol
InChI Key: NNFNSBSOUGRAQP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07179823B1

Procedure details

Lithium aluminium hydride (1.45 g) was added to a solution of ethyl 5-phenyl-3-pyridinecarboxylate (8.60 g) in tetrahydrofuran (100 ml) at 0° C., which was stirred at room temperature for 30 minutes. Sodium sulfate decahydrate (13.40 g) was added to the reaction mixture, which was stirred at room temperature for 30 minutes. The precipitate was removed by filtration, and the filtrate was concentrated. The resulting colorless crystals were collected by filtration to obtain 5-phenyl-3-pyridylmethanol (4.82 g, yield 69%). This was recrystallized from ethyl acetate-hexane. Melting point: 71–72° C.
Name
Lithium aluminium hydride
Quantity
1.45 g
Type
reactant
Reaction Step One
Name
ethyl 5-phenyl-3-pyridinecarboxylate
Quantity
8.6 g
Type
reactant
Reaction Step One
Name
tetrahydrofuran
Quantity
100 mL
Type
solvent
Reaction Step One
Name
Sodium sulfate decahydrate
Quantity
13.4 g
Type
reactant
Reaction Step Two
Name
5-phenyl-3-pyridylmethanol
Yield
69%

Identifiers

REACTION_CXSMILES
[H-].[Al+3].[Li+].[H-].[H-].[H-].[C:7]1([C:13]2[CH:14]=[C:15]([C:19](OCC)=[O:20])[CH:16]=[N:17][CH:18]=2)[CH:12]=[CH:11][CH:10]=[CH:9][CH:8]=1.O.O.O.O.O.O.O.O.O.O.S([O-])([O-])(=O)=O.[Na+].[Na+]>O1CCCC1>[C:7]1([C:13]2[CH:14]=[C:15]([CH2:19][OH:20])[CH:16]=[N:17][CH:18]=2)[CH:8]=[CH:9][CH:10]=[CH:11][CH:12]=1 |f:0.1.2.3.4.5,7.8.9.10.11.12.13.14.15.16.17.18.19|

Inputs

Step One
Name
Lithium aluminium hydride
Quantity
1.45 g
Type
reactant
Smiles
[H-].[Al+3].[Li+].[H-].[H-].[H-]
Name
ethyl 5-phenyl-3-pyridinecarboxylate
Quantity
8.6 g
Type
reactant
Smiles
C1(=CC=CC=C1)C=1C=C(C=NC1)C(=O)OCC
Name
tetrahydrofuran
Quantity
100 mL
Type
solvent
Smiles
O1CCCC1
Step Two
Name
Sodium sulfate decahydrate
Quantity
13.4 g
Type
reactant
Smiles
O.O.O.O.O.O.O.O.O.O.S(=O)(=O)([O-])[O-].[Na+].[Na+]

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
which was stirred at room temperature for 30 minutes
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

STIRRING
Type
STIRRING
Details
was stirred at room temperature for 30 minutes
Duration
30 min
CUSTOM
Type
CUSTOM
Details
The precipitate was removed by filtration
CONCENTRATION
Type
CONCENTRATION
Details
the filtrate was concentrated
FILTRATION
Type
FILTRATION
Details
The resulting colorless crystals were collected by filtration

Outcomes

Product
Details
Reaction Time
 30 min
Name
5-phenyl-3-pyridylmethanol
Type
product
Smiles
C1(=CC=CC=C1)C=1C=C(C=NC1)CO
Measurements
Type Value Analysis
AMOUNT: MASS 4.82 g
YIELD: PERCENTYIELD 69%
YIELD: CALCULATEDPERCENTYIELD 68.8%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.